Edultin
Edultin
Edultin is a furanocoumarin.
Edultin is a natural product found in Seseli libanotis, Seseli grandivittatum, and other organisms with data available.
Edultin is a natural product found in Seseli libanotis, Seseli grandivittatum, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
15591-75-0
VCID:
VC21059893
InChI:
InChI=1S/C21H22O7/c1-6-11(2)20(24)27-18-16-14(25-19(18)21(4,5)28-12(3)22)9-7-13-8-10-15(23)26-17(13)16/h6-10,18-19H,1-5H3/b11-6-/t18-,19+/m1/s1
SMILES:
CC=C(C)C(=O)OC1C(OC2=C1C3=C(C=C2)C=CC(=O)O3)C(C)(C)OC(=O)C
Molecular Formula:
C21H22O7
Molecular Weight:
386.4 g/mol
Edultin
CAS No.: 15591-75-0
Cat. No.: VC21059893
Molecular Formula: C21H22O7
Molecular Weight: 386.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Edultin is a furanocoumarin. Edultin is a natural product found in Seseli libanotis, Seseli grandivittatum, and other organisms with data available. |
|---|---|
| CAS No. | 15591-75-0 |
| Molecular Formula | C21H22O7 |
| Molecular Weight | 386.4 g/mol |
| IUPAC Name | [(8S,9R)-8-(2-acetyloxypropan-2-yl)-2-oxo-8,9-dihydrofuro[2,3-h]chromen-9-yl] (Z)-2-methylbut-2-enoate |
| Standard InChI | InChI=1S/C21H22O7/c1-6-11(2)20(24)27-18-16-14(25-19(18)21(4,5)28-12(3)22)9-7-13-8-10-15(23)26-17(13)16/h6-10,18-19H,1-5H3/b11-6-/t18-,19+/m1/s1 |
| Standard InChI Key | FFCDTHIJWHJUQJ-JZWAJAMXSA-N |
| Isomeric SMILES | C/C=C(/C)\C(=O)O[C@H]1[C@H](OC2=C1C3=C(C=C2)C=CC(=O)O3)C(C)(C)OC(=O)C |
| SMILES | CC=C(C)C(=O)OC1C(OC2=C1C3=C(C=C2)C=CC(=O)O3)C(C)(C)OC(=O)C |
| Canonical SMILES | CC=C(C)C(=O)OC1C(OC2=C1C3=C(C=C2)C=CC(=O)O3)C(C)(C)OC(=O)C |
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